2-(Dichloromethyl)phenyl isocyanate, 99%

• IUPAC Name: 1-(dichloromethyl)-2-isocyanatobenzene
• InChI: InChI=1S/C8H5Cl2NO/c9-8(10)6-3-1-2-4-7(6)11-5-12/h1-4,8H
• InChI Key: OMROPQBWJOACQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(Cl)Cl)N=C=O
• Molecular Formula: C8H5Cl2NO
• Molecular Weight: 202.03 g/mol

Description

2-(Dichloromethyl)phenyl isocyanate, 99% (DCMPI) is an organic compound used in a variety of applications. It is a versatile compound that has been used in a variety of scientific research applications, including pharmaceutical development, chemical synthesis, and drug discovery. DCMPI is an important building block in the synthesis of a variety of compounds, and has been used in the development of drugs and other compounds. DCMPI has also been used in the development of new materials, such as nanomaterials.

Scientific Research Applications

2-(Dichloromethyl)phenyl isocyanate, 99% has been used in a variety of scientific research applications, including pharmaceutical development, chemical synthesis, and drug discovery. It has been used in the development of drugs and other compounds, such as antibiotics, antifungals, and antivirals. 2-(Dichloromethyl)phenyl isocyanate, 99% has also been used in the development of new materials, such as nanomaterials. It has been used in the synthesis of polymers, dyes, and other materials. In addition, 2-(Dichloromethyl)phenyl isocyanate, 99% has been used in the synthesis of biologically active compounds, such as hormones and neurotransmitters.

Mechanism of Action

2-(Dichloromethyl)phenyl isocyanate, 99% is an isocyanate, which is a reactive compound that can react with other molecules to form new compounds. The reaction of 2-(Dichloromethyl)phenyl isocyanate, 99% with other molecules is usually catalyzed by a base, such as potassium hydroxide. The reaction can be monitored by thin layer chromatography (TLC) or spectroscopy. The reaction of 2-(Dichloromethyl)phenyl isocyanate, 99% with other molecules results in the formation of new compounds, such as polymers, dyes, and other materials.
Biochemical and Physiological Effects
2-(Dichloromethyl)phenyl isocyanate, 99% has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. In addition, 2-(Dichloromethyl)phenyl isocyanate, 99% has been found to have an inhibitory effect on the growth of certain bacteria and fungi. It has also been found to have an inhibitory effect on the growth of certain viruses.

Advantages and Limitations for Lab Experiments

2-(Dichloromethyl)phenyl isocyanate, 99% has several advantages for lab experiments. It is relatively easy to synthesize, and the reaction can be monitored by thin layer chromatography (TLC) or spectroscopy. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, 2-(Dichloromethyl)phenyl isocyanate, 99% can be toxic and should be handled with caution. In addition, the reaction of 2-(Dichloromethyl)phenyl isocyanate, 99% with other molecules can produce hazardous byproducts, such as isocyanates, which should be handled with care.

Future Directions

The potential applications of 2-(Dichloromethyl)phenyl isocyanate, 99% are vast and the future directions for this compound are numerous. 2-(Dichloromethyl)phenyl isocyanate, 99% could be used in the development of new drugs and materials, such as nanomaterials. It could also be used in the synthesis of biologically active compounds, such as hormones and neurotransmitters. In addition, 2-(Dichloromethyl)phenyl isocyanate, 99% could be used in the synthesis of polymers, dyes, and other materials. Finally, 2-(Dichloromethyl)phenyl isocyanate, 99% could be used in the development of new analytical methods, such as mass spectrometry and chromatography.

Synthesis Methods

2-(Dichloromethyl)phenyl isocyanate, 99% is synthesized via the reaction of dichloromethylphenyl isocyanate and a base, such as potassium hydroxide. The reaction is carried out in an aqueous solution, and the resulting product is a white solid. The reaction is usually carried out at room temperature and the reaction time is usually between 1-2 hours. The reaction can be monitored by thin layer chromatography (TLC) or spectroscopy. The product can then be purified by recrystallization or distillation.